2-(3-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-1-yl)ethan-1-ol

• IUPAC Name: 2-(3-thiophen-2-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-1-yl)ethanol
• InChI: InChI=1S/C12H15N3OS/c16-6-5-15-10-3-4-13-8-9(10)12(14-15)11-2-1-7-17-11/h1-2,7,13,16H,3-6,8H2
• InChI Key: QXGJIZFXMYDYSB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N(N=C2C3=CC=CS3)CCO
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a pyrazolo[4,3-c]pyridine ring, and a hydroxyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[4,3-c]pyridine ring system. This could potentially be achieved through a series of reactions involving pyrazole and pyridine precursors.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The thiophene and pyrazolo[4,3-c]pyridine rings would likely contribute to the compound’s stability and potentially its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the thiophene and pyrazolo[4,3-c]pyridine rings. These functional groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thiophene and pyrazolo[4,3-c]pyridine rings could potentially affect its solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Applications

. The presence of the thiophene ring in the compound structure could potentially contribute to antimicrobial activity, making it a candidate for the development of new antimicrobial agents that could be effective against resistant strains of bacteria and other pathogens.

Anti-inflammatory and Analgesic Applications

. These properties are highly valuable in the development of new medications for the treatment of chronic inflammatory diseases and pain management.

Antitumor and Anticancer Applications

. The compound may be utilized in cancer research, particularly in the synthesis of novel chemotherapeutic agents that target specific cancer cells while minimizing side effects.

Material Science Applications

. This compound could contribute to the development of new materials with improved electronic properties or corrosion resistance.

Kinase Inhibition

. Kinases are enzymes that play a crucial role in various cellular processes, and their inhibition can be beneficial in treating diseases like cancer. The compound could be a valuable addition to the library of kinase inhibitors.

Estrogen Receptor Modulation

. This compound might be researched for its potential use in hormone-related therapies, such as treatments for breast cancer or osteoporosis.

Neuropharmacological Applications

Given the structural complexity of the compound, it may have applications in neuropharmacology . . This suggests potential research avenues in the development of new drugs for neurological disorders.

Mechanism of Action

Target of Action

Thiophene and its substituted derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties . They interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It can be inferred from the therapeutic properties of thiophene derivatives that the compound likely interacts with its targets to modulate their function . This modulation can result in a variety of effects, depending on the specific target and the context in which the interaction occurs.

Biochemical Pathways

Given the wide range of therapeutic properties associated with thiophene derivatives, it can be inferred that the compound likely affects multiple pathways . These could include pathways related to inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidation, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer .

Result of Action

Based on the therapeutic properties of thiophene derivatives, it can be inferred that the compound likely has a wide range of effects at the molecular and cellular level .